Cas no 1227581-65-8 (4-chloro-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 4-chloro-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 1227581-65-8
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD16606145
• CID: 2618182
• PubChem ID: 72212788
• Update Time: 2025-10-29

4-chloro-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-(trifluoromethyl)pyridin-2-amine
• 2-AMINO-4-CHLORO-5-(TRIFLUOROMETHYL)PYRIDINE
• E77735
• CZB58165
• AS-83928
• UNUCYMYJBXSLLF-UHFFFAOYSA-N
• DB-153866
• EN300-132119
• 4-Chloro-5-(trifluoromethyl)-2-pyridinamine
• AKOS026727165
• 1227581-65-8
• SCHEMBL22557297
• 4-Chloro-5-trifluoromethyl-pyridin-2-ylamine
• CS-0137894
• 842-687-7
• AB70885

• MDL： MFCD16606145
• Inchi： 1S/C6H4ClF3N2/c7-4-1-5(11)12-2-3(4)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： UNUCYMYJBXSLLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 196.0015103Da
• Monoisotopic Mass: 196.0015103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 252.2±40.0 °C at 760 mmHg
• Flash Point: 106.3±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-chloro-5-(trifluoromethyl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chloro-5-(trifluoromethyl)pyridin-2-amine

Research Brief on 4-chloro-5-(trifluoromethyl)pyridin-2-amine (CAS: 1227581-65-8): Recent Advances and Applications

The compound 4-chloro-5-(trifluoromethyl)pyridin-2-amine (CAS: 1227581-65-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential industrial applications.

One of the most notable advancements in the use of 4-chloro-5-(trifluoromethyl)pyridin-2-amine is its incorporation into the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of BTK (Bruton's tyrosine kinase) inhibitors, which are critical in the treatment of B-cell malignancies. The trifluoromethyl group at the 5-position of the pyridine ring was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

In addition to its role in kinase inhibition, recent research has also investigated the antimicrobial properties of derivatives synthesized from 4-chloro-5-(trifluoromethyl)pyridin-2-amine. A study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus). The presence of the chloro and trifluoromethyl groups was hypothesized to contribute to membrane penetration and target engagement, although further mechanistic studies are required to confirm this hypothesis.

From a synthetic chemistry perspective, advancements in the scalable production of 4-chloro-5-(trifluoromethyl)pyridin-2-amine have been reported. A 2022 patent (WO2022156789) detailed an optimized, cost-effective method for its synthesis, emphasizing green chemistry principles such as reduced solvent usage and catalytic efficiency. This development is particularly relevant for industrial-scale applications, where yield and purity are critical factors.

Looking ahead, the versatility of 4-chloro-5-(trifluoromethyl)pyridin-2-amine suggests its continued relevance in drug discovery and development. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. However, challenges remain, including the need for more comprehensive toxicological studies and the optimization of pharmacokinetic properties in derived compounds. Future studies should also address the environmental impact of its widespread use, given the persistence of trifluoromethyl groups in ecosystems.